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Compound of Interest

Compound Name: m-Xylenebisacrylamide

CAS No.: 2842-63-9

Cat. No.: B1603652

Get Quote

For Immediate Release

Shanghai, China – January 22, 2026 – m-Xylenebisacrylamide, a bifunctional monomer with

significant potential in polymer chemistry and materials science, has garnered increasing

interest for its role in the synthesis of advanced polymers. This technical guide offers a detailed

overview of the core physical properties of m-Xylenebisacrylamide, providing essential data

for researchers, scientists, and professionals in drug development and polymer chemistry.

Introduction to m-Xylenebisacrylamide
m-Xylenebisacrylamide, systematically named N,N'-(1,3-phenylenebis(methylene))bis(2-

propenamide), is a crosslinking agent distinguished by the presence of two acrylamide

functionalities.[1] These reactive groups are linked by a meta-substituted xylene bridge,

imparting a specific spatial orientation and rigidity to the polymer networks it forms. Its chemical

structure plays a crucial role in determining the physical and chemical characteristics of the

resulting polymers, influencing properties such as thermal stability, mechanical strength, and

swelling behavior.
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Core Physical Properties
A thorough understanding of the physical properties of m-Xylenebisacrylamide is fundamental

for its application in polymer synthesis and material design. These properties dictate its

handling, processing, and reactivity.

Molecular and Chemical Identity
The foundational identity of m-Xylenebisacrylamide is established by its molecular formula

and weight, which are critical for stoichiometric calculations in polymerization reactions.

Property Value Source

Chemical Formula C₁₄H₁₆N₂O₂ [1]

Molecular Weight 244.29 g/mol [1]

CAS Number 2842-63-9 [1]

IUPAC Name

N,N'-(1,3-

phenylenebis(methylene))bis(2

-propenamide)

[1]

Physical State and Appearance
At ambient conditions, m-Xylenebisacrylamide exists as a solid. A commercial supplier

describes it as a powder, which is a common physical form for this type of chemical compound.

[2] This powdered form facilitates its handling and dispersion in reaction media.

Challenges in Data Availability
Despite its importance as a crosslinking agent, a comprehensive, publicly available dataset of

experimentally determined physical properties for m-Xylenebisacrylamide remains elusive.

Key experimental values such as melting point, boiling point, density, and solubility in various

solvents are not readily found in common chemical databases or supplier technical data

sheets. Much of the available online information pertains to a structurally similar but distinct

compound, N,N'-methylenebisacrylamide, leading to potential confusion.
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The absence of this critical data necessitates that researchers undertake experimental

determination of these properties as a preliminary step in their work with m-
Xylenebisacrylamide.

Experimental Determination of Physical Properties:
Methodologies
For researchers and drug development professionals requiring precise physical property data

for m-Xylenebisacrylamide, standardized experimental protocols are essential. The following

section outlines the principles and general methodologies for determining key physical

characteristics.

Melting Point Determination
The melting point is a crucial indicator of purity and provides insight into the thermal stability of

the compound.

Principle: The melting point is the temperature at which a solid transitions to a liquid at

atmospheric pressure. For a pure crystalline solid, this transition occurs over a narrow

temperature range.

Experimental Workflow:

Caption: Workflow for Melting Point Determination.

Solubility Assessment
Understanding the solubility of m-Xylenebisacrylamide in various solvents is critical for its use

in solution polymerization and other applications.

Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called

solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The

solubility of a substance fundamentally depends on the physical and chemical properties of

both the solute and the solvent as well as on temperature, pressure, and the pH of the solution.

Experimental Workflow:
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Caption: Workflow for Solubility Assessment.

Conclusion
m-Xylenebisacrylamide is a valuable bifunctional monomer with significant applications in

polymer science. While its fundamental chemical identity is well-established, a comprehensive

public repository of its experimentally determined physical properties is currently lacking. This

guide has provided the known foundational data and outlined the standard methodologies for

determining the critical physical parameters of melting point and solubility. The experimental

characterization of these properties is a crucial prerequisite for the effective and predictable

application of m-Xylenebisacrylamide in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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